An In-depth Technical Guide to Fmoc-Val-Ala-PAB-OH: A Cornerstone Linker for Advanced Antibody-Drug Conjugates
An In-depth Technical Guide to Fmoc-Val-Ala-PAB-OH: A Cornerstone Linker for Advanced Antibody-Drug Conjugates
This guide provides a comprehensive technical overview of (9H-fluoren-9-yl)methyl (S)-1-((S)-1-(4-(hydroxymethyl)phenylamino)-1-oxopropan-2-ylamino)-3-methyl-1-oxobutan-2-ylcarbamate, commonly known as Fmoc-Val-Ala-PAB-OH. As a critical component in the field of targeted therapeutics, this linker system is instrumental in the design and synthesis of efficacious and stable antibody-drug conjugates (ADCs). We will delve into its chemical architecture, the elegant mechanism of its action, validated protocols for its application, and the strategic considerations for its use in drug development.
Core Architecture and Physicochemical Properties
Fmoc-Val-Ala-PAB-OH is a sophisticated, multi-component linker designed for controlled release of therapeutic payloads. Its structure is logically segmented into three functional units:
-
The Fmoc (Fluorenylmethyloxycarbonyl) Group: This is a base-labile protecting group for the N-terminus of the dipeptide. Its primary role is to prevent unwanted side-reactions during the initial conjugation of a payload to the linker's C-terminal end. Its removal under mild basic conditions, such as with piperidine, is a standard and highly efficient step in solid-phase peptide synthesis and bioconjugation workflows.[][2]
-
The Valine-Alanine (Val-Ala) Dipeptide: This sequence serves as the specific recognition motif for enzymatic cleavage. It is designed to be a substrate for proteases, most notably Cathepsin B, which are highly expressed within the lysosomes of tumor cells.[][4] The choice of Val-Ala is strategic; compared to the more traditional Val-Cit (Valine-Citrulline) linker, the Val-Ala dipeptide often exhibits lower hydrophobicity. This can be a significant advantage, as it may reduce the propensity for ADC aggregation, especially at higher drug-to-antibody ratios (DARs).[5][6]
-
The PAB (p-Aminobenzyl Alcohol) Spacer: This is a self-immolative unit.[7][8] Following enzymatic cleavage of the Val-Ala amide bond, the PAB spacer undergoes a spontaneous 1,6-elimination reaction. This electronic cascade results in the release of the attached payload in its native, unmodified form, along with carbon dioxide and an aza-quinone methide.[5] The self-immolative nature is crucial as it ensures that no part of the linker remains attached to the drug, which could otherwise impede its therapeutic activity.
Quantitative Data Summary
The fundamental properties of Fmoc-Val-Ala-PAB-OH are summarized below for quick reference.
| Property | Value | Source(s) |
| CAS Number | 1394238-91-5 | [9][10][11] |
| Molecular Formula | C₃₀H₃₃N₃O₅ | [9][10][11] |
| Molecular Weight | 515.60 g/mol | [9][11][12] |
| Appearance | White to off-white solid | [9] |
| Purity | Typically ≥97% | [11] |
| Solubility | Soluble in DMSO, DMF | [9][12] |
| Storage | -20°C, under nitrogen | [9][11] |
Chemical Structure Diagram
Caption: Chemical structure of Fmoc-Val-Ala-PAB-OH.
Mechanism of Action: A Cascade of Targeted Release
The therapeutic efficacy of an ADC constructed with Fmoc-Val-Ala-PAB-OH is entirely dependent on its ability to remain stable in systemic circulation and to release its cytotoxic payload only upon reaching the target cell. This is achieved through a precisely engineered two-step process.
Step 1: Enzymatic Cleavage Upon internalization of the ADC into a target cancer cell, it is trafficked to the lysosome. The acidic and enzyme-rich environment of the lysosome contains a high concentration of proteases, such as Cathepsin B.[] This enzyme specifically recognizes and hydrolyzes the peptide bond between the Alanine and the p-aminobenzyl amine of the PAB spacer. This cleavage event is the trigger for the entire drug release cascade. The stability of the Val-Ala linker in plasma, which has a neutral pH and lower concentrations of these specific proteases, is a key design feature that minimizes premature drug release and associated off-target toxicity.[6][13]
Step 2: Self-Immolation The enzymatic cleavage unmasks a free amine on the PAB group. This initiates a rapid, spontaneous 1,6-elimination reaction. The lone pair of electrons on the aniline nitrogen pushes into the aromatic ring, leading to the expulsion of the payload, which is connected via a carbamate linkage. This process is irreversible and results in the release of the unmodified, fully active drug, carbon dioxide, and the harmless aza-quinone methide byproduct.[5][7][8] This "self-immolative" characteristic is a hallmark of advanced linker design, ensuring clean and efficient payload delivery at the site of action.[14]
Drug Release Mechanism Diagram
Caption: Validated workflow for ADC synthesis.
Part A: Conjugation of Payload to Fmoc-Val-Ala-PAB-OH
This protocol assumes the payload contains a primary or secondary amine for carbamate linkage. The PAB-OH must first be activated, for example, by converting it to a p-nitrophenyl (PNP) carbonate.
-
Activation of Linker (Fmoc-Val-Ala-PAB-PNP Synthesis):
-
Dissolve Fmoc-Val-Ala-PAB-OH (1.0 eq) in anhydrous dichloromethane (DCM).
-
Add pyridine (1.5 eq) and cool the solution to 0°C.
-
Slowly add p-nitrophenyl chloroformate (1.2 eq) dissolved in anhydrous DCM.
-
Causality: The pyridine acts as a base to deprotonate the alcohol, making it a more potent nucleophile to attack the chloroformate. The PNP group is an excellent leaving group, creating a stable, activated linker ready for conjugation. [] * Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS.
-
Upon completion, wash the reaction mixture with dilute HCl, then saturated NaHCO₃, and finally brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield Fmoc-Val-Ala-PAB-PNP.
-
-
Conjugation to Amine-Payload:
-
Dissolve the amine-containing payload (1.0 eq) and the activated Fmoc-Val-Ala-PAB-PNP (1.1 eq) in anhydrous dimethylformamide (DMF).
-
Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 eq).
-
Causality: DMF is an excellent polar aprotic solvent for this reaction. DIPEA facilitates the reaction without competing as a nucleophile. [15] * Stir the reaction under an inert nitrogen atmosphere at room temperature for 12-24 hours.
-
-
QC Checkpoint 1 & Purification:
-
Monitor the reaction progress by LC-MS to confirm the formation of the desired Fmoc-Val-Ala-PAB-Payload conjugate.
-
Self-Validation: The expected mass increase corresponds to the mass of the linker minus the mass of the PNP leaving group. The absence of starting materials indicates reaction completion.
-
Purify the product using reverse-phase HPLC to obtain the pure conjugate.
-
Part B: Synthesis of the Final ADC
-
Fmoc Deprotection:
-
Dissolve the purified Fmoc-Val-Ala-PAB-Payload in DMF.
-
Add piperidine to a final concentration of 20% (v/v).
-
Stir at room temperature for 30-60 minutes.
-
Causality: Piperidine is a secondary amine base that efficiently cleaves the Fmoc group via a β-elimination mechanism. [2]
-
-
QC Checkpoint 2 & Workup:
-
Confirm complete deprotection by LC-MS. The mass should decrease by the mass of the Fmoc group (222.24 Da).
-
Self-Validation: A clean conversion to the free amine product is required before proceeding.
-
Remove DMF and excess piperidine under high vacuum or by precipitation in a non-polar solvent like diethyl ether.
-
-
Antibody Preparation and Conjugation:
-
Reduce a monoclonal antibody (previously buffer-exchanged into a phosphate buffer) using a reducing agent like TCEP to expose free cysteine thiols.
-
Separately, functionalize the deprotected H₂N-Val-Ala-PAB-Payload with a thiol-reactive moiety, such as by reacting it with an NHS-ester of a maleimide-containing crosslinker (e.g., MC-OSu).
-
Add the maleimide-activated linker-payload to the reduced antibody solution at a specific molar ratio to control the final DAR.
-
Incubate at 4°C for 12-18 hours.
-
-
QC Checkpoint 3 & Final Purification:
-
Quench any unreacted maleimides with N-acetylcysteine.
-
Purify the resulting ADC from unconjugated payload and antibody fragments using size-exclusion chromatography (SEC) or tangential flow filtration (TFF).
-
Self-Validation: The final ADC product should be characterized by Hydrophobic Interaction Chromatography (HIC) to determine the DAR distribution and by SEC to confirm purity and quantify aggregation levels.
-
Field-Proven Insights: Advantages and Strategic Considerations
-
Reduced Aggregation: The Val-Ala dipeptide's lower hydrophobicity compared to Val-Cit is a key advantage, potentially allowing for the successful development of ADCs with higher DARs without inducing significant aggregation, which can compromise efficacy and safety. [5][6]* High Plasma Stability: Like other dipeptide linkers, the Val-Ala construct is designed for high stability in human plasma, which is critical for ensuring the ADC reaches its target before releasing its payload. [13]* Versatility: The PAB-OH moiety allows for straightforward activation and conjugation to a wide variety of amine- and hydroxyl-containing payloads through stable carbamate or carbonate bonds, respectively. [16][17]* Consideration for Species-Specific Stability: A critical consideration in preclinical development is the potential for species-dependent plasma stability. For instance, some dipeptide linkers, including Val-Cit, have shown instability in rodent plasma due to cleavage by carboxylesterases, an issue that must be carefully evaluated for the Val-Ala linker in relevant preclinical models. [18][19]
Conclusion
Fmoc-Val-Ala-PAB-OH represents a highly refined and strategically designed linker for the development of next-generation antibody-drug conjugates. Its architecture provides a robust platform for attaching potent payloads to antibodies, while its protease-cleavable and self-immolative mechanism ensures targeted drug release and high therapeutic efficacy. The insights and protocols provided in this guide serve as a foundational resource for researchers and drug developers aiming to harness the full potential of this powerful ADC technology.
References
-
Tran, T.-T., & Ho, R. J. (2021). Self-immolative Linkers in Prodrugs and Antibody Drug Conjugates in Cancer Treatment. Current Medicinal Chemistry, 28. Retrieved from [Link]
-
Tran, T.-T., & Ho, R. J. (2021). Self-immolative Linkers in Prodrugs and Antibody Drug Conjugates in Cancer Treatment. ResearchGate. Retrieved from [Link]
-
American Chemical Society. (n.d.). GlyPro as a self-immolative spacer for the release of payloads from antibody-drug-conjugates. Retrieved from [Link]
-
Royal Society of Chemistry. (2019). A light-responsive, self-immolative linker for controlled drug delivery via peptide- and protein-drug conjugates. Chemical Science. Retrieved from [Link]
-
SigutLabs. (2025, May 15). Exploring Self-Immolative Linkers in ADCs: Beyond the Classics. Retrieved from [Link]
-
Spring, D. (2019, August 21). Cleavable linkers in antibody–drug conjugates. University of Cambridge. Retrieved from [Link]
-
ResearchGate. (n.d.). Cathepsin B‐induced cleavage of Val‐Ala‐02 in various DNA structures. Retrieved from [Link]
-
Metathesis. (2024, April 22). Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method. Retrieved from [Link]
-
ACS Publications. (2024, October 15). Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. Journal of Medicinal Chemistry. Retrieved from [Link]
-
Creative Biolabs. (n.d.). Fmoc-Val-Cit-PAB-OH. Retrieved from [Link]
-
American Chemical Society. (2024, March 20). Synthesis and biological evaluation of cathepsin B cleavable drug-linker constructs featuring modified spacers with novel phenolic payload KGP18. Retrieved from [Link]
-
MDPI. (2024, February 2). Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates. Encyclopedia. Retrieved from [Link]
-
Su, Z., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Acta Pharmaceutica Sinica B, 11(12), 3889-3907. Retrieved from [Link]
-
Al Musaimi, O., et al. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Methods and Protocols, 6(6), 110. Retrieved from [Link]
Sources
- 2. FMoc-Val-Cit-PAB: Applications of FMoc-Val-Cit-PAB in Antibody-Drug Conjugates and Its Synthesis Method_Chemicalbook [chemicalbook.com]
- 4. researchgate.net [researchgate.net]
- 5. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
- 6. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Self-immolative Linkers in Prodrugs and Antibody Drug Conjugates in Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. medchemexpress.com [medchemexpress.com]
- 10. medkoo.com [medkoo.com]
- 11. chemscene.com [chemscene.com]
- 12. selleckchem.com [selleckchem.com]
- 13. Val-Ala-PAB-OH, ADC linker, 1343476-44-7 | BroadPharm [broadpharm.com]
- 14. Exploring Self-Immolative Linkers in ADCs: Beyond the Classics - SigutLabs [sigutlabs.com]
- 15. pdf.benchchem.com [pdf.benchchem.com]
- 16. Fmoc-Val-Ala-PAB-OH | AChR | TargetMol [targetmol.com]
- 17. A light-responsive, self-immolative linker for controlled drug delivery via peptide- and protein-drug conjugates - Chemical Science (RSC Publishing) [pubs.rsc.org]
- 18. pubs.acs.org [pubs.acs.org]
- 19. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
